Cas no 894-56-4 (Piperazine,1-[(4-chlorophenyl)phenylmethyl]-, hydrochloride (1:1))

• Product Name: Piperazine,1-[(4-chlorophenyl)phenylmethyl]-, hydrochloride (1:1)
• CAS No: 894-56-4
• MF: C₁₇H₂₀Cl₂N₂
• MW: 323.260102272034
• CID: 723964
• PubChem ID: 53446694
• Update Time: 2025-04-19

Piperazine,1-[(4-chlorophenyl)phenylmethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(4-chlorophenyl)phenylmethyl]-, hydrochloride (1:1)
• 1-[(4-chlorophenyl)benzyl]piperazinium chloride
• 1-[(4-chlorophenyl)-phenylmethyl]piperazin-1-ium;chloride
• 894-56-4

• Inchi： 1S/C17H19ClN2.ClH/c18-16-8-6-15(7-9-16)17(14-4-2-1-3-5-14)20-12-10-19-11-13-20;/h1-9,17,19H,10-13H2;1H
• InChI Key： XFIUZNUONMJUIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)[NH+]1CCNCC1.[Cl-]

Computed Properties

• Exact Mass: 322.1003540g/mol
• Monoisotopic Mass: 322.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.5Ų